Cas no 2764731-77-1 (2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene)

• Product Name: 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene
• CAS No: 2764731-77-1
• MF: C₁₃H₉BrFIO
• MW: 407.016838788986
• CID: 6795540
• PubChem ID: 146916009
• Update Time: 2025-11-07

2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene
• MFCD34759769
• 2764731-77-1

• Inchi： 1S/C13H9BrFIO/c14-10-6-7-11(16)12(15)13(10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： ACFVGQFXGXTSOP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1F)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 405.88655g/mol
• Monoisotopic Mass: 405.88655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene

Professional Introduction to 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene (CAS No. 2764731-77-1)

2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene (CAS No. 2764731-77-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both bromo and iodine substituents, along with a fluoro group, makes it an attractive building block for further functionalization, enabling the development of novel therapeutic agents.

The< b>benzyloxy group in the molecular structure contributes to the compound's stability and reactivity, making it particularly useful in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in drug design. The bromo and iodine atoms provide additional handles for further transformations, allowing chemists to introduce a wide array of functional groups with precision.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a fluoro group into pharmaceuticals has been shown to modulate drug efficacy and reduce side effects. 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene exemplifies this trend, as it can be readily modified to produce fluorinated derivatives with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromo and iodine atoms, researchers can construct highly specific kinase inhibitors that target particular signaling pathways. The< b>benzyloxy group helps stabilize the inhibitor's structure, ensuring better binding affinity to the target enzyme.

The fluoro group in 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene also contributes to its potential as a drug candidate by influencing electronic properties and lipophilicity. These factors are critical in determining how a drug interacts with biological targets and how it is distributed within the body. Recent studies have demonstrated that fluorinated aromatic compounds can exhibit improved bioavailability and reduced susceptibility to metabolic degradation, making them promising candidates for clinical development.

The synthesis of 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene involves multi-step organic transformations that highlight the compound's complexity and synthetic utility. The process typically begins with the halogenation of a precursor molecule, followed by selective functionalization to introduce the benzyloxy group. The subsequent introduction of fluorine and iodine substituents requires careful control of reaction conditions to ensure high yield and purity.

In academic research, this compound has been employed in various studies aimed at understanding reaction mechanisms and developing new synthetic methodologies. Its unique structure allows researchers to probe questions related to electronic effects, steric hindrance, and reaction selectivity. By studying how different substituents influence chemical behavior, scientists can gain insights that inform the design of more efficient synthetic routes.

The pharmaceutical industry has also shown interest in 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene due to its potential as a starting material for drug discovery programs. Its versatility in undergoing cross-coupling reactions makes it an ideal candidate for generating libraries of compounds for high-throughput screening. This approach has been successful in identifying novel leads with therapeutic potential across multiple disease areas.

The use of computational methods has further enhanced the study of this compound by allowing researchers to predict its reactivity and optimize synthetic routes before conducting experimental work. Molecular modeling techniques can simulate how different functional groups interact within the molecular framework, providing valuable insights into potential applications and limitations.

In conclusion, 2-(Benzyloxy)-1-bromo-3-fluoro-4-iodobenzene (CAS No. 2764731-77-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and synthetic organic chemistry. Its unique structural features make it a valuable intermediate for constructing biologically active molecules, particularly kinase inhibitors. The ongoing research into fluorinated aromatic compounds underscores its importance as a building block for next-generation therapeutics.